Cas no 106-72-9 (2,6-Dimethylhept-5-enal)

• Product Name: 2,6-Dimethylhept-5-enal
• CAS No: 106-72-9
• MF: C₉O
• MW: 124.095702171326
• MDL: MFCD00006981
• CID: 35400
• PubChem ID: 87567917
• Update Time: 2025-10-19

2,6-Dimethylhept-5-enal Chemical and Physical Properties

Names and Identifiers

• 2,6-Dimethylhept-5-enal
• Dimethylheptenal
• melonal
• 2,6-Dimethyl-5-heptenal
• 2,5-DIMETHOXYBENZYL CHLORIDE
• 2,6-dimethyl-5-hepten-1-al
• 2,6-dimethyl-5-heptena
• 2,6-dimethylhept
• 2,6-Dimethylhept-5-en-1-al
• ELANAL
• FEMA 2389
• Melon aldehyde,Melonal
• MELONAL,NATURAL
• Melon aldehyde
• 2,6-Dimethyl-2-hepten-7-al
• MELONYL
• nsc78450
• ai3-33278
• 2,6-dimethylhept-
• MELONAL, NATURAL

• MDL： MFCD00006981
• Inchi： 1S/C9O/c1-8(2)5-4-6-9(3)7-10
• InChI Key： UTRYGMLSKRMUHV-UHFFFAOYSA-N
• SMILES： [C][C]([C]=O)[C][C]/[C]=C(\[C])/[C] |^1:0,1,2,6,8,9,^4:4,5|

Computed Properties

• Exact Mass: 140.12000
• Monoisotopic Mass: 140.12
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 2.5
• Topological Polar Surface Area: 17.1A^2

Experimental Properties

• Color/Form: Light yellow to yellow oily liquid with strong fresh melon like fragrance.
• Density: 0.879 g/mL at 25 °C
• Melting Point: -23
• Boiling Point: 116-124 °C/100 mmHg(lit.)
• Flash Point: Fahrenheit: 141.8 ° f
  Celsius: 61 ° c
  
• Refractive Index: n20/D 1.444(lit.)
• Water Partition Coefficient: Soluble in alcohol, paraffin oil. Insoluble in water.
• PSA: 17.07000
• LogP: 2.56780
• Sensitiveness: Air Sensitive
• FEMA: 2389
• Solubility: Soluble in ethanol, propylene glycol and non-volatile oil, insoluble in glycerol and water.

2,6-Dimethylhept-5-enal Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：1987
• WGK Germany：2
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36/37/39
• RTECS：MJ8797000
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：3
• Safety Term：3
• Packing Group：III
• Risk Phrases：R36/37/38
• HazardClass：3
• PackingGroup：III
• TSCA：Yes
• Storage Condition：Keep in a cool, dry, dark place, in a sealed container or cylinder. Keep away from incompatible materials, sources of ignition, and untrained people. Safety label area. Protect container / cylinder from physical injury.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Medium-chain aldehydes
• Natural Products and Extracts Flavors and Fragrances Essential Oils
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone

Additional information on 2,6-Dimethylhept-5-enal

Professional Introduction to 2,6-Dimethylhept-5-enal (CAS No. 106-72-9)

2,6-Dimethylhept-5-enal, with the chemical formula C₉H₁₆O, is a significant organic compound widely recognized for its applications in the field of specialty chemicals and pharmaceuticals. This aldehyde derivative, identified by its CAS number CAS No. 106-72-9, has garnered considerable attention due to its unique structural properties and versatile reactivity. The compound features a branched aliphatic chain with an aldehyde functional group at the fifth carbon position, making it a valuable intermediate in synthetic chemistry.

The chemical structure of 2,6-Dimethylhept-5-enal contributes to its broad utility across multiple industries. Its molecular configuration allows for facile participation in various organic reactions, including condensation, oxidation, and reduction processes. These reactions are pivotal in the synthesis of more complex molecules, particularly in the pharmaceutical sector where such intermediates serve as building blocks for active pharmaceutical ingredients (APIs).

In recent years, research has highlighted the potential of 2,6-Dimethylhept-5-enal in the development of novel therapeutic agents. Its aldehyde group is particularly reactive and can be incorporated into larger molecular frameworks through Schiff base formation or as a precursor in the synthesis of heterocyclic compounds. These derivatives have shown promise in addressing various biological targets, including enzymes and receptors involved in metabolic pathways.

One of the most compelling aspects of 2,6-Dimethylhept-5-enal is its role in fragrance and flavor chemistry. The compound possesses a distinct fruity aroma that makes it a popular choice in the formulation of perfumes and food additives. Its ability to impart a pleasant scent profile while maintaining chemical stability under various conditions has positioned it as a preferred raw material in the fragrance industry.

The industrial production of 2,6-Dimethylhept-5-enal typically involves catalytic hydrogenation or oxidation processes starting from readily available hydrocarbons. Advances in catalytic systems have enabled more efficient and environmentally friendly synthesis routes, reducing waste and energy consumption. These innovations align with global trends toward sustainable manufacturing practices.

In academic research, 2,6-Dimethylhept-5-enal has been explored as a model compound for studying reaction mechanisms and developing new synthetic methodologies. Its well-defined structure and reactivity make it an excellent candidate for computational studies aimed at predicting reaction outcomes and optimizing synthetic pathways. Such studies not only contribute to fundamental chemical knowledge but also have practical implications for drug discovery and process chemistry.

The pharmacological potential of derivatives derived from CAS No. 106-72-9, particularly those incorporating its aldehyde moiety, has been extensively investigated. Researchers have synthesized various analogs to evaluate their biological activity against pathogens or to modulate biological processes at the molecular level. Preliminary findings suggest that certain derivatives exhibit inhibitory effects on enzymes associated with inflammatory responses or metabolic disorders.

The versatility of 2,6-Dimethylhept-5-enal extends to its applications in agrochemicals. Functionalized derivatives can act as intermediates in the synthesis of pesticides or herbicides that target specific biological pathways in pests while minimizing environmental impact. This aligns with the growing demand for greener agricultural practices that prioritize sustainability without compromising efficacy.

The future prospects for CAS No. 106-72-9 are promising, driven by ongoing research into novel applications and improved synthetic techniques. As our understanding of chemical interactions deepens, new opportunities are likely to emerge for leveraging this compound's unique properties. Collaborative efforts between academia and industry will be crucial in translating these discoveries into commercially viable products that address societal needs.

In conclusion, 2,6-Dimethylhept-5-enal, characterized by its CAS numberCAS No. 106-72-9, represents a cornerstone compound in modern chemistry with far-reaching implications across multiple sectors. Its structural versatility and reactivity continue to inspire innovation in pharmaceuticals, fragrances, agrochemicals, and beyond. As research progresses and new methodologies are developed, the full potential of this remarkable compound is expected to unfold further.